Cas no 80186-88-5 (5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,N-dimethyl-2,8-dinitro-)

• Product Name: 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,N-dimethyl-2,8-dinitro-
• CAS No: 80186-88-5
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 728980
• PubChem ID: 133407
• Update Time: 2025-04-19

5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,N-dimethyl-2,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,N-dimethyl-2,8-dinitro-
• 2,8-dinitroimipramine
• 3-(3,8-dinitro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine
• Q27164040
• DTXSID40230142
• AB00696991-06
• 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,N-dimethyl-2,8-dinitro-
• 80186-88-5
• SMR000486302
• HMS2209F23
• HMS3352P08
• MLS-0317362.0001
• CHEMBL1555712
• NCI60_039900
• MLS001060850
• 3-(2,8-dinitro-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine oxalate
• CHEBI:92280
• 3-(3,8-dinitro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethyl-1-propanamine
• NCI60_040318

• Inchi： 1S/C19H22N4O4/c1-20(2)10-3-11-21-18-8-6-16(22(24)25)12-14(18)4-5-15-13-17(23(26)27)7-9-19(15)21/h6-9,12-13H,3-5,10-11H2,1-2H3
• InChI Key： MKXUVDRBPODBNG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)CCC1C=C(C=CC=1N2CCCN(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 370.164
• Monoisotopic Mass: 370.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 549.8°C at 760 mmHg
• Flash Point: 286.3°C
• Refractive Index: 1.613